2-(piperidin-4-yl)propanenitrile hydrochloride
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Overview
Description
2-Piperidin-4-ylpropanenitrile;hydrochloride is a chemical compound with the CAS Number: 2470435-73-3 . It has a molecular weight of 174.67 . The compound is stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for 2-Piperidin-4-ylpropanenitrile;hydrochloride is 1S/C8H14N2.ClH/c1-7(6-9)8-2-4-10-5-3-8;/h7-8,10H,2-5H2,1H3;1H . This code provides a specific description of the molecule’s structure.Physical and Chemical Properties Analysis
2-Piperidin-4-ylpropanenitrile;hydrochloride is a powder that is stored at room temperature . It has a molecular weight of 174.67 .Scientific Research Applications
Pharmacology and Medical Applications
- Tolperisone Analysis : Tolperisone, a compound structurally similar to "2-Piperidin-4-ylpropanenitrile hydrochloride," is explored for its pharmacodynamics as a centrally acting muscle relaxant. Its effects on skeletal muscle tone, pain alleviation, and the underlying mechanisms involving sodium and calcium channels have been extensively studied, highlighting its broad clinical applications (Tekes, 2014).
Chemistry and Chemical Synthesis
- Crystal Structure Analysis : The crystal and molecular structure of compounds closely related to "2-Piperidin-4-ylpropanenitrile hydrochloride" have been characterized, providing insights into their conformations and potential applications in chemical synthesis (Szafran, Komasa, & Bartoszak-Adamska, 2007).
- Synthesis of Novel Compounds : Research has focused on synthesizing new piperidine-based derivatives with potential anti-arrhythmic and other pharmacological activities, underscoring the versatility of "2-Piperidin-4-ylpropanenitrile hydrochloride" in drug development (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).
Materials Science and Corrosion Inhibition
- Corrosion Inhibition Studies : Piperidine derivatives have been evaluated for their effectiveness as corrosion inhibitors, which is significant for materials science and engineering applications. These studies involve quantum chemical calculations and molecular dynamics simulations to predict the inhibition efficiencies on metal surfaces, offering insights into the protective capabilities of compounds related to "2-Piperidin-4-ylpropanenitrile hydrochloride" (Kaya et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
2-piperidin-4-ylpropanenitrile;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2.ClH/c1-7(6-9)8-2-4-10-5-3-8;/h7-8,10H,2-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWKHGKFRFKPNLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)C1CCNCC1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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